molecular formula C10H10Cl2N2 B8368758 2,5-Dichloro-1-isopropylbenzimidazole

2,5-Dichloro-1-isopropylbenzimidazole

Cat. No. B8368758
M. Wt: 229.10 g/mol
InChI Key: DPRXLZPJCYCGKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Dichloro-1-isopropylbenzimidazole is a useful research compound. Its molecular formula is C10H10Cl2N2 and its molecular weight is 229.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,5-Dichloro-1-isopropylbenzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-Dichloro-1-isopropylbenzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,5-Dichloro-1-isopropylbenzimidazole

Molecular Formula

C10H10Cl2N2

Molecular Weight

229.10 g/mol

IUPAC Name

2,5-dichloro-1-propan-2-ylbenzimidazole

InChI

InChI=1S/C10H10Cl2N2/c1-6(2)14-9-4-3-7(11)5-8(9)13-10(14)12/h3-6H,1-2H3

InChI Key

DPRXLZPJCYCGKU-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C2=C(C=C(C=C2)Cl)N=C1Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-1-isopropylbenzimidazol-2-one (81 g) in phosphorus oxychloride (207 g) was refluxed for 1 hour. The mixture was left to stand for cooling and then the reaction mixture was poured into ice-water and extracted with ethyl acetate. The ethyl acetate layer was washed with an aqueous sodium hydroxide solution, water and dried over anhydrous magnesium sulfate and then the solvent was distilled off under reduced pressure. To the residue was added acetonitrile (400 ml) and the insoluble material was removed by filtration and the solvent was distilled off under reduced pressure to give 2,5-dichloro-1-isopropylbenzimidazole (73 g). A part of the obtained product was subjected to silica gel column chromatography [eluted with chloroform] and recrystallized from hexane, which showed the following physical properties:
Quantity
81 g
Type
reactant
Reaction Step One
Quantity
207 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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